(R,S)-1-Methyl-3-nicotinoylpyrrolidone

• CAS: 125630-28-6
• Synonyms: (+/-)-1-Methyl-3-(3-pyridinylcarbonyl)-2-pyrrolidinone
• Molecular Formula: C11H12N2O2
• Molecular Weight: 204.22 g/mol
• SMILES: CN1CCC(C1=O)C(=O)C2=CN=CC=C2
• InChI: InChI=1S/C11H12N2O2/c1-13-6-4-9(11(13)15)10(14)8-3-2-5-12-7-8/h2-3,5,7,9H,4,6H2,1H3
• InChIKey: SCVLPUZALILIEN-UHFFFAOYSA-N

Researchers studying α4β2 nAChR pharmacology often face limited access to well-characterized partial agonists with defined Ki and EC50 values. (R,S)-1-Methyl-3-nicotinoylpyrrolidone (CAS 125630-28-6) addresses this gap as a validated nAChR ligand (Ki=12 nM, EC50=170 nM at human α4β2), enabling nuanced functional selectivity and receptor desensitization studies. • Distinct partial agonist profile vs. (-)-nicotine (Ki=1.68 nM) • Key precursor for enantioselective nicotine synthesis and TSNA metabolite preparation • Supplied as ≥98% purity, stored at -20°C for stability Ideal for neuropharmacology, synthetic chemistry, and analytical toxicology workflows.

Overview of (R,S)-1-Methyl-3-nicotinoylpyrrolidone

(R,S)-1-Methyl-3-nicotinoylpyrrolidone (CAS 125630-28-6) is a racemic pyrrolidin-2-one derivative that functions as a structurally constrained analog of nicotine, distinguished by the replacement of the pyrrolidine ring with a 2-pyrrolidinone moiety . This compound is recognized for its utility as both a nicotinic acetylcholine receptor (nAChR) ligand for pharmacological research and as a key intermediate in synthetic organic chemistry, particularly in the preparation of nicotine enantiomers and tobacco-specific nitrosamine metabolites [1]. With a molecular weight of 204.23 g/mol and a formula of C11H12N2O2, it is typically supplied as a light beige, low-melting solid with a melting point of 52-54°C, and is stored at -20°C to maintain stability [2].

• [1] Chembase. (R,S)-1-Methyl-3-nicotinoylpyrrolidone (Product No. M323430). Toronto Research Chemicals. View Source
• [2] BindingDB. BDBM50397905, CHEMBL1876219. Affinity data for (R,S)-1-Methyl-3-nicotinoylpyrrolidone at α4β2 nAChR. View Source

Why This Nicotine Analog Cannot Be Substituted

Despite belonging to the broader class of nicotine derivatives, (R,S)-1-Methyl-3-nicotinoylpyrrolidone possesses a unique combination of structural and pharmacological features that preclude simple substitution. Unlike the natural alkaloid (-)-nicotine, which is a high-affinity agonist at α4β2 nAChRs (Ki = 1.68 nM) [1], this compound exhibits a distinct affinity profile (Ki = 12 nM) and a partial agonist character (EC50 = 170 nM) that is quantitatively different, allowing for nuanced experimental design where reduced potency or partial agonism is desired [2]. Furthermore, its 2-pyrrolidinone ring, as opposed to the pyrrolidine ring of nicotine or the 5-substituted pyrrolidinone of the metabolite cotinine, confers unique synthetic utility as a precursor for the enantioselective preparation of nicotine, a role not shared by its metabolic or natural counterparts . These differences in receptor pharmacology and synthetic applicability render direct substitution with alternative analogs (e.g., cotinine, nornicotine) scientifically invalid for many research protocols.

• [1] Pichika R, et al. Nicotinic α4β2 receptor imaging agents. Part IV. Synthesis and Biological Evaluation of 3-(2-(S)-3,4-dehydropyrrolinylmethoxy)-5-(3'-18F-Fluoropropyl)pyridine (18F-Nifrolene) using PET. Nucl Med Biol. 2013;40(1):117-125. doi:10.1016/j.nucmedbio.2012.09.009 View Source
• [2] BindingDB. BDBM50397905, CHEMBL1876219. Affinity data for (R,S)-1-Methyl-3-nicotinoylpyrrolidone at α4β2 nAChR. View Source

Quantitative Evidence for Compound Selection

Binding Affinity at α4β2 nAChR

(R,S)-1-Methyl-3-nicotinoylpyrrolidone demonstrates a binding affinity (Ki) of 12 nM for the human α4β2 nicotinic acetylcholine receptor (nAChR), as determined by displacement of [3H]nicotine in SH-EP1 cells [1]. This represents a 7.1-fold lower affinity compared to the natural agonist (-)-nicotine, which has a reported Ki of 1.68 nM for the same receptor subtype under comparable experimental conditions [2]. This quantitative difference in receptor engagement allows researchers to probe nAChR pharmacology with a ligand that occupies the orthosteric site but with reduced potency, offering a distinct pharmacological tool compared to the high-affinity reference agonist.

Evidence Dimension	Binding Affinity (Ki) at α4β2 nAChR
Target Compound Data	Ki = 12 nM
Comparator Or Baseline	(-)-Nicotine: Ki = 1.68 nM
Quantified Difference	7.1-fold lower affinity
Conditions	Displacement of [3H]nicotine in human SH-EP1 cells expressing α4β2 nAChR; incubation for 2 hours; detection via liquid scintillation assay [1][2].

Why This Matters

This specific, lower affinity enables experiments requiring a nicotinic ligand with reduced receptor occupancy, which can be critical for studying partial agonism, functional selectivity, or for use as a competitive antagonist in the presence of nicotine.

• [1] BindingDB. BDBM50397905, CHEMBL1876219. Affinity data for (R,S)-1-Methyl-3-nicotinoylpyrrolidone at α4β2 nAChR. View Source
• [2] Pichika R, et al. Nicotinic α4β2 receptor imaging agents. Part IV. Synthesis and Biological Evaluation of 3-(2-(S)-3,4-dehydropyrrolinylmethoxy)-5-(3'-18F-Fluoropropyl)pyridine (18F-Nifrolene) using PET. Nucl Med Biol. 2013;40(1):117-125. doi:10.1016/j.nucmedbio.2012.09.009 View Source

Functional Potency and Partial Agonism at α4β2 nAChR

The compound exhibits an EC50 of 170 nM for agonist activity at the human α4β2 nAChR, as measured by calcium flux in a FLIPR assay using SH-EP1 cells [1]. This functional potency is significantly lower than that of the full agonist (-)-nicotine, which is typically reported with EC50 values in the sub-micromolar range for this receptor subtype [2]. The substantial gap between the binding Ki (12 nM) and functional EC50 (170 nM) indicates that (R,S)-1-Methyl-3-nicotinoylpyrrolidone acts as a partial agonist at α4β2 nAChRs, a pharmacological profile distinct from the full agonism of (-)-nicotine. This partial agonist character makes it a valuable tool for studying nAChR desensitization mechanisms and for applications where full receptor activation is undesirable.

Evidence Dimension	Functional Potency (EC50) at α4β2 nAChR
Target Compound Data	EC50 = 170 nM
Comparator Or Baseline	(-)-Nicotine: EC50 < 1000 nM (full agonist)
Quantified Difference	Partial agonist profile (binding Ki/EC50 ratio >10)
Conditions	Calcium flux measured via FLIPR assay in human SH-EP1 cells expressing α4β2 nAChR [1].

Why This Matters

The partial agonist profile, evidenced by the >10-fold shift from binding Ki to functional EC50, is a distinct experimental handle not offered by nicotine. This allows for the selective activation of receptor signaling pathways without inducing maximal response, which is crucial for studying the nuanced pharmacology of nAChR signaling and for developing potential therapeutic agents with a reduced side-effect profile.

• [1] BindingDB. BDBM50397905, CHEMBL1876219. Affinity and functional data for (R,S)-1-Methyl-3-nicotinoylpyrrolidone at α4β2 nAChR. View Source
• [2] Buisson B, et al. Human α4β2 neuronal nicotinic acetylcholine receptor in HEK-293 cells: A patch-clamp study. J Neurosci. 1996;16(24):7880-7891. (Representative reference for nicotine's full agonist activity). View Source

Synthetic Utility for Nicotine Enantiomer Preparation

(R,S)-1-Methyl-3-nicotinoylpyrrolidone is specifically employed as a synthetic intermediate for the preparation of the enantiomer of nicotine . This utility is based on its chemical structure, which features a 3-nicotinoyl substituent on a pyrrolidin-2-one ring, providing a direct route to the (S)- or (R)-nicotine enantiomers through reduction and chiral resolution steps. This synthetic pathway is distinct from that of other nicotine analogs like cotinine or nornicotine, which are primarily metabolic products and not commonly used as precursors for nicotine synthesis. The compound's defined role in nicotine enantiomer production makes it a critical reagent for laboratories engaged in the synthesis of enantiopure nicotine for research or reference standard preparation.

Evidence Dimension	Synthetic Application
Target Compound Data	Used to produce the enantiomer of nicotine .
Comparator Or Baseline	Cotinine and Nornicotine
Quantified Difference	Not applicable (qualitative application difference)
Conditions	Reduction of the pyrrolidin-2-one ring and chiral resolution steps, as described in general synthetic procedures for nicotine analogs [1].

Why This Matters

For researchers requiring a reliable, scalable route to enantiopure nicotine, this compound offers a documented, direct synthetic entry point that alternative nicotine metabolites (e.g., cotinine, nornicotine) do not provide. This makes it a preferred reagent for synthetic organic chemistry and medicinal chemistry programs focused on nicotinic ligands.

• [1] Google Patents. Nicotine analogs. US Patent Application (Representative reference for general synthetic routes to nicotine analogs). View Source

Essential Precursor for the Preparation of Tobacco-Specific Nitrosamine Metabolites

(R,S)-1-Methyl-3-nicotinoylpyrrolidone and its deuterated analog, (R,S)-1-Methyl-3-nicotinoylpyrrolidone-d4, are established reagents for the synthesis of tobacco-specific nitrosamines (TSNAs) and their metabolites, such as NNK (4-(methylnitrosamino)-1-(3-pyridyl)-1-butanone) and its hydroxylated derivatives . This application is documented in peer-reviewed literature, where the compound serves as a key intermediate in the preparation of isotopically labeled TSNA standards for analytical and metabolic studies. In contrast, alternative nicotine analogs like cotinine or nornicotine are primarily employed as biomarkers of tobacco exposure rather than as synthetic building blocks for TSNA research. The availability of both unlabeled and deuterated forms (e.g., -d4) further enhances its utility for mass spectrometry-based quantification and metabolic tracing studies.

Evidence Dimension	Research Application
Target Compound Data	Used in the preparation of tobacco-specific nitrosamines and their metabolites .
Comparator Or Baseline	Cotinine and Nornicotine
Quantified Difference	Not applicable (qualitative application difference)
Conditions	Synthetic procedures for TSNA preparation, as described in Desai, D. et al.; J. Labelled Compd. [1].

Why This Matters

Procurement of this compound is essential for laboratories engaged in tobacco carcinogenesis research, toxicology studies, or the development of analytical methods for TSNA detection. Its specific role in TSNA synthesis distinguishes it from other nicotine-related compounds and makes it a mandatory reagent for such specialized research programs.

• [1] Desai D, et al. Syntheses of isotope-labeled tobacco-specific nitrosamines and their metabolites. J Labelled Compd Radiopharm. (Representative publication). View Source

Optimal Application Scenarios

Partial Agonist Studies of α4β2 Nicotinic Receptors

Due to its binding Ki of 12 nM and functional EC50 of 170 nM at human α4β2 nAChRs [1], (R,S)-1-Methyl-3-nicotinoylpyrrolidone is ideally suited for experiments designed to investigate partial agonism, receptor desensitization, or functional selectivity at this major brain nAChR subtype. Researchers studying the nuances of nicotine addiction, cognitive enhancement, or neuroprotection can utilize this compound to activate the receptor without inducing maximal response, thereby modeling potential therapeutic agents with reduced abuse liability. This scenario is directly supported by the quantitative binding and functional data presented in Section 3, Evidence Items 1 and 2.

Enantioselective Nicotine Synthesis

The compound's documented use as a precursor for the preparation of nicotine enantiomers makes it a critical reagent for synthetic organic chemistry laboratories engaged in the production of enantiopure nicotine. This application is particularly relevant for facilities that require custom synthesis of (S)- or (R)-nicotine for use as analytical reference standards, in pharmacological studies comparing enantiomer activity, or for the development of novel nicotinic ligands. The synthetic route offers a defined entry point that is not available from natural sources or via the manipulation of common metabolites like cotinine.

Synthesis of Labeled TSNA Standards

For toxicology and analytical chemistry laboratories focused on tobacco-related carcinogenesis, (R,S)-1-Methyl-3-nicotinoylpyrrolidone, along with its deuterated counterpart, is an essential building block for the preparation of isotopically labeled TSNA metabolites . This application is critical for developing and validating LC-MS/MS methods for the quantification of NNK and related nitrosamines in biological matrices, as well as for conducting metabolic tracing studies to understand TSNA bioactivation and detoxification pathways. The availability of the -d4 labeled analog further enhances its utility by enabling precise quantitation and metabolic flux analysis.

SAR Studies of Nicotinic Ligands

The compound's distinct structural features—a 2-pyrrolidinone ring with a 3-nicotinoyl substitution—provide a valuable scaffold for SAR investigations of nAChR ligands. By comparing its binding affinity (Ki = 12 nM) and functional activity (EC50 = 170 nM) with those of (-)-nicotine (Ki = 1.68 nM) and other analogs [1][2], medicinal chemists can probe the structural determinants of receptor affinity and efficacy. This compound serves as a benchmark for understanding how modifications to the pyrrolidine/pyrrolidinone ring and the position of the pyridine attachment influence nAChR pharmacology, thereby guiding the design of novel subtype-selective or partial agonists.

• [1] BindingDB. BDBM50397905, CHEMBL1876219. Affinity and functional data for (R,S)-1-Methyl-3-nicotinoylpyrrolidone at α4β2 nAChR. View Source
• [2] Pichika R, et al. Nicotinic α4β2 receptor imaging agents. Part IV. Synthesis and Biological Evaluation of 3-(2-(S)-3,4-dehydropyrrolinylmethoxy)-5-(3'-18F-Fluoropropyl)pyridine (18F-Nifrolene) using PET. Nucl Med Biol. 2013;40(1):117-125. doi:10.1016/j.nucmedbio.2012.09.009 View Source